Dimethyl (alpha-amino-3-nitrobenzylidene)malonate

• Molecular Formula: C12H12N2O6
• Molecular Weight: 280.23 g/mol
• IUPAC Name: dimethyl 2-[amino-(3-nitrophenyl)methylidene]propanedioate
• InChI: InChI=1S/C12H12N2O6/c1-19-11(15)9(12(16)20-2)10(13)7-4-3-5-8(6-7)14(17)18/h3-6H,13H2,1-2H3
• InChI Key: PPULQGHUCCMYRD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C(C1=CC(=CC=C1)[N+](=O)[O-])N)C(=O)OC

Description

Dimethyl (alpha-amino-3-nitrobenzylidene)malonate is a useful research compound. Its molecular formula is C12H12N2O6 and its molecular weight is 280.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of dimethyl malonate (100 g) and 3-nitrobenzonitrile (112 g) in 1,2-dichloroethane (500 ml) was added stannic chloride (177 g) at once with a syringe and refluxed for 1 hour with stirring. The white precipitates were collected by filtration, dissolved in a mixture of acetone (2 l) and water (2 l) and adjusted to pH 9.0 with 20% aqueous sodium hydroxide. The resulting white solid was filtered off, and the filtrate was extracted with methylene chloride (2 l). The extract was washed with saturated aqueous sodium chloride, dried over magnesium sulfate and evaporated in vacuo. The resulting precipitates were recrystallized from a mixture of diethyl ether and methylene chloride to give dimethyl (α-amino-3-nitrobenzylidene)malonate (139.5 g).